Cas no 748808-09-5 (2H-Indol-2-one,5-amino-1-ethyl-3,3-difluoro-1,3-dihydro-)

• Product Name: 2H-Indol-2-one,5-amino-1-ethyl-3,3-difluoro-1,3-dihydro-
• CAS No: 748808-09-5
• MF: C₁₀H₁₀F₂N₂O
• MW: 212.196009159088
• CID: 561211
• PubChem ID: 11298799
• Update Time: 2025-08-02

2H-Indol-2-one,5-amino-1-ethyl-3,3-difluoro-1,3-dihydro- Chemical and Physical Properties

Names and Identifiers

• 2H-Indol-2-one,5-amino-1-ethyl-3,3-difluoro-1,3-dihydro-
• 2H-Indol-2-one,5-amino-1-ethyl-3,3-difluoro-1,3-dihydro-(9CI)
• SCHEMBL5862203
• 748808-09-5
• SB66039
• 5-Amino-1-ethyl-3,3-difluoro-1,3-dihydro-indol-2-one
• GUSGRNCCRWWBFS-UHFFFAOYSA-N
• 5-Amino-1-ethyl-3,3-difluoroindolin-2-one

• Inchi： 1S/C10H10F2N2O/c1-2-14-8-4-3-6(13)5-7(8)10(11,12)9(14)15/h3-5H,2,13H2,1H3
• InChI Key： GUSGRNCCRWWBFS-UHFFFAOYSA-N
• SMILES： FC1(C(N(CC)C2C=CC(=CC=21)N)=O)F

Computed Properties

• Exact Mass: 212.07611927g/mol
• Monoisotopic Mass: 212.07611927g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 46.3Ų

Additional information on 2H-Indol-2-one,5-amino-1-ethyl-3,3-difluoro-1,3-dihydro-

Professional Introduction to Compound with CAS No. 748808-09-5 and Product Name: 2H-Indol-2-one,5-amino-1-ethyl-3,3-difluoro-1,3-dihydro

The compound identified by the CAS number 748808-09-5 and the product name 2H-Indol-2-one,5-amino-1-ethyl-3,3-difluoro-1,3-dihydro represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound belongs to the indole derivative family, a class of molecules well-known for their diverse biological activities and potential therapeutic applications. The structural features of this compound, particularly the presence of fluorine atoms and amino functional groups, contribute to its unique chemical properties and make it a subject of considerable interest in medicinal chemistry research.

Recent studies have highlighted the importance of fluorinated indole derivatives in drug development. The introduction of fluorine atoms into molecular structures often enhances metabolic stability, binding affinity, and pharmacokinetic profiles of drug candidates. In the case of 2H-Indol-2-one,5-amino-1-ethyl-3,3-difluoro-1,3-dihydro, the electron-withdrawing nature of the fluorine substituents can influence the electronic distribution across the molecule, potentially affecting its interactions with biological targets. This has led to increased exploration of such compounds in the quest for novel therapeutic agents.

The specific substitution pattern in 2H-Indol-2-one,5-amino-1-ethyl-3,3-difluoro-1,3-dihydro makes it a promising candidate for further investigation. The amino group at the 5-position provides a site for potential hydrogen bonding interactions, which are crucial for binding to biological macromolecules such as enzymes and receptors. Meanwhile, the ethyl group at the 1-position and the difluoro substituents at the 3-position contribute to steric and electronic modulation, fine-tuning the compound's pharmacological properties.

Current research in medicinal chemistry increasingly focuses on designing molecules that can selectively target specific biological pathways while minimizing side effects. The structural complexity of 2H-Indol-2-one,5-amino-1-ethyl-3,3-difluoro-1,3-dihydro aligns well with this trend. By leveraging computational methods and synthetic strategies, chemists aim to optimize its structure for improved efficacy and safety. Preliminary computational studies suggest that this compound may exhibit inhibitory activity against certain enzymes implicated in diseases such as cancer and inflammation.

In addition to its potential therapeutic applications, 2H-Indol-2-one,5-amino-1-ethyl-3,3-difluoro-1,3-dihydro has attracted attention for its role as a building block in more complex drug candidates. Its indole core can be further modified through various chemical reactions to introduce additional functional groups or alter its electronic properties. This flexibility makes it a valuable scaffold for medicinal chemists seeking to develop novel small-molecule drugs.

The synthesis of 2H-Indol-2-one,5-amino-1-ethyl-3,3-difluoro-1,3-dihydro involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as transition metal-catalyzed reactions and flow chemistry have been employed to streamline the process. These methods not only improve efficiency but also enable better control over reaction conditions, leading to more predictable outcomes.

As interest in fluorinated heterocycles grows, so does the need for robust analytical methods to study their properties. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are essential for characterizing 2H-Indol-2-one,5-amino-1-ethyl-3,3-difluoro-1,3-dihydro at both molecular and crystal levels. These tools provide critical insights into its structure-property relationships and help guide further structural modifications.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique chemical profile makes it a candidate for use in agrochemicals and material science as well. For instance, derivatives of this molecule could be explored as leads for developing new pesticides or specialty chemicals with tailored functionalities.

In conclusion,2H-lndol - 2 - one, 5 - amino - 1 - ethyl - 3, , 3 - difluoro - 1 , 3 - dihydro represents a significant advancement in pharmaceutical chemistry with promising applications in drug development. Its structural features and potential biological activities make it a subject of considerable interest among researchers. As synthetic methodologies continue to evolve and our understanding of molecular interactions deepens, this compound is poised to play a crucial role in future therapeutic innovations.